Cas no 1090039-69-2 (N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide)

• Product Name: N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide
• CAS No: 1090039-69-2
• MF: C₁₅H₁₄Cl₂N₂OS
• MW: 341.255460262299
• CID: 5460540
• Update Time: 2025-10-31

N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z27009041
• N-[(3,4-dichlorophenyl)methyl]-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide
• N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide

• Inchi： 1S/C15H14Cl2N2OS/c1-19(9-10-5-6-12(16)13(17)8-10)15(20)11-4-3-7-18-14(11)21-2/h3-8H,9H2,1-2H3
• InChI Key： RBVZXGHCBSSMRH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN(C)C(C1=CC=CN=C1SC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 3.9
• Topological Polar Surface Area: 58.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide

Comprehensive Overview of N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide (CAS No. 1090039-69-2)

N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide, with the CAS number 1090039-69-2, is a specialized organic compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its unique structural features, including a pyridinecarboxamide core and dichlorophenyl moiety, is often explored for its potential applications in crop protection and biochemical studies. Researchers are particularly interested in its mechanism of action, which may involve interactions with specific enzymes or receptors in target organisms.

In recent years, the demand for innovative agrochemicals has surged due to the growing need for sustainable farming practices. N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide has been studied for its potential role in addressing challenges such as pest resistance and environmental impact. Its methylthio group, in particular, is a subject of interest, as it may contribute to the compound's stability and bioavailability. This aligns with current trends in agrochemical development, where researchers prioritize compounds with lower toxicity and higher efficacy.

The synthesis of CAS 1090039-69-2 involves multi-step organic reactions, often starting with the functionalization of the pyridine ring. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given the complexity of its synthesis, this compound is typically produced in specialized laboratories under controlled conditions. Its molecular weight and solubility properties make it suitable for formulation in various delivery systems, further enhancing its applicability in research and development.

From a pharmaceutical perspective, N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide has been investigated for its potential bioactivity. While not yet approved for therapeutic use, preliminary studies suggest it may interact with specific biological targets, making it a candidate for further exploration in drug discovery. This is particularly relevant in the context of rising interest in small-molecule inhibitors and their role in treating complex diseases. Researchers are also examining its metabolic stability and pharmacokinetic profile to assess its viability as a lead compound.

Environmental and safety considerations are paramount when working with CAS 1090039-69-2. Regulatory agencies emphasize the importance of understanding its ecotoxicological impact, especially in agricultural settings. Recent studies have focused on its degradation pathways and potential accumulation in soil or water systems. These efforts are part of a broader push toward green chemistry and sustainable agrochemical design, which resonates with global initiatives to reduce chemical footprints in farming.

In summary, N-[(3,4-Dichlorophenyl)methyl]-N-methyl-2-(methylthio)-3-pyridinecarboxamide represents a fascinating area of research at the intersection of chemistry, agriculture, and pharmacology. Its unique structural attributes and potential applications make it a compound of interest for scientists tackling some of today's most pressing challenges. As research progresses, further insights into its properties and uses are expected to emerge, solidifying its place in the scientific community.